Cas no 948291-61-0 (2,6-dichloroquinoline-3-carbonitrile)

2,6-Dichloroquinoline-3-carbonitrile is a versatile heterocyclic compound characterized by its dichloro and cyano functional groups, which enhance its reactivity and utility in organic synthesis. This intermediate is particularly valuable in the preparation of pharmaceuticals, agrochemicals, and advanced materials due to its ability to undergo nucleophilic substitution and cyclization reactions. The electron-withdrawing properties of the cyano group and the strategic positioning of the chlorine atoms facilitate selective functionalization, making it a preferred building block for constructing complex quinoline derivatives. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound is commonly employed in medicinal chemistry for developing bioactive molecules with potential therapeutic applications.
2,6-dichloroquinoline-3-carbonitrile structure
948291-61-0 structure
Product Name:2,6-dichloroquinoline-3-carbonitrile
CAS No:948291-61-0
MF:C10H4Cl2N2
MW:223.058159828186
MDL:MFCD09787669
CID:1987380
PubChem ID:329773452
Update Time:2025-06-28

2,6-dichloroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-dichloroquinoline-3-carbonitrile
    • AGN-PC-01A9K7
    • CTK8E3559
    • ZINC11985188
    • AB51944
    • DTXSID20588991
    • MFCD09787669
    • 948291-61-0
    • 2,6-Dichloroquinoline-3-carbonitrile, AldrichCPR
    • YMB29161
    • CS-0364993
    • DTXCID10539755
    • MDL: MFCD09787669
    • Inchi: 1S/C10H4Cl2N2/c11-8-1-2-9-6(4-8)3-7(5-13)10(12)14-9/h1-4H
    • InChI Key: VITYMWFVJDUOBD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=CC(C#N)=C(N=2)Cl

Computed Properties

  • Exact Mass: 221.97500
  • Monoisotopic Mass: 221.9751535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68000
  • LogP: 3.41328

2,6-dichloroquinoline-3-carbonitrile Security Information

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Additional information on 2,6-dichloroquinoline-3-carbonitrile

Comprehensive Overview of 2,6-Dichloroquinoline-3-carbonitrile (CAS No. 948291-61-0): Properties, Applications, and Industry Insights

2,6-Dichloroquinoline-3-carbonitrile (CAS No. 948291-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic compound belongs to the quinoline family, characterized by a benzene ring fused to a pyridine ring, with two chlorine atoms and a cyano group strategically positioned at the 2,6- and 3-positions, respectively. Its molecular formula, C10H4Cl2N2, reflects its compact yet highly functionalized architecture, making it a versatile intermediate in synthetic chemistry.

The growing demand for quinoline derivatives in drug discovery has propelled interest in 2,6-dichloroquinoline-3-carbonitrile synthesis and its applications. Researchers frequently search for "CAS 948291-61-0 suppliers" or "2,6-dichloroquinoline-3-carbonitrile price," highlighting its commercial relevance. Recent studies emphasize its role as a precursor for antimalarial agents and kinase inhibitors, aligning with the pharmaceutical industry's focus on targeted therapies. The compound's electron-withdrawing groups (chloro and cyano) enhance its reactivity in cross-coupling reactions, a topic trending in organocatalysis forums.

From a physicochemical perspective, 2,6-dichloroquinoline-3-carbonitrile typically appears as a white to off-white crystalline powder with a melting point range of 180–185°C. Its solubility profile—sparingly soluble in water but readily soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF)—makes it ideal for solution-phase reactions. Analytical techniques such as HPLC purity analysis and LC-MS characterization are commonly employed for quality control, addressing frequent queries about "948291-61-0 analytical methods."

In material science, this compound's π-conjugated system has sparked investigations into its potential for organic semiconductors and photovoltaic materials. A 2023 study published in Advanced Materials explored its derivatization for OLED applications, tapping into the sustainable energy trend. Meanwhile, patent databases reveal its utility in designing corrosion inhibitors for industrial coatings—a response to searches like "quinoline-based corrosion protection."

Regulatory compliance remains a critical consideration for users of CAS 948291-61-0. While not classified as hazardous under current GHS standards, proper handling with PPE (gloves, goggles) is recommended during laboratory use. The compound's stability under inert atmospheres and its compatibility with Grignard reagents and palladium-catalyzed reactions are frequently discussed in synthetic chemistry communities, reflecting its adaptability in C–C bond formation strategies.

Looking ahead, innovations in continuous flow chemistry are expected to optimize the production of 2,6-dichloroquinoline-3-carbonitrile, addressing scalability challenges noted in batch processes. With the fine chemicals market projected to grow at 5.8% CAGR (2023–2030), this compound's role in high-value intermediates manufacturing positions it as a compound of enduring scientific and industrial significance.

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